methyl 2-[(1-acetyl-2,3-dihydro-1H-indol-5-yl)hydrazono]-4-chloro-3-oxobutanoate
methyl 2-[(1-acetyl-2,3-dihydro-1H-indol-5-yl)hydrazono]-4-chloro-3-oxobutanoate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0380877
InChI:
InChI=1S/C15H16ClN3O4/c1-9(20)19-6-5-10-7-11(3-4-12(10)19)17-18-14(13(21)8-16)15(22)23-2/h3-4,7,21H,5-6,8H2,1-2H3/b14-13+,18-17?
SMILES:
CC(=O)N1CCC2=C1C=CC(=C2)N=NC(=C(CCl)O)C(=O)OC
Molecular Formula:
C15H16ClN3O4
Molecular Weight:
337.76g/mol
methyl 2-[(1-acetyl-2,3-dihydro-1H-indol-5-yl)hydrazono]-4-chloro-3-oxobutanoate
CAS No.:
Cat. No.: VC0380877
Molecular Formula: C15H16ClN3O4
Molecular Weight: 337.76g/mol
* For research use only. Not for human or veterinary use.
![methyl 2-[(1-acetyl-2,3-dihydro-1H-indol-5-yl)hydrazono]-4-chloro-3-oxobutanoate -](/images/no_structure.jpg)
Specification
| Molecular Formula | C15H16ClN3O4 |
|---|---|
| Molecular Weight | 337.76g/mol |
| IUPAC Name | methyl (E)-2-[(1-acetyl-2,3-dihydroindol-5-yl)diazenyl]-4-chloro-3-hydroxybut-2-enoate |
| Standard InChI | InChI=1S/C15H16ClN3O4/c1-9(20)19-6-5-10-7-11(3-4-12(10)19)17-18-14(13(21)8-16)15(22)23-2/h3-4,7,21H,5-6,8H2,1-2H3/b14-13+,18-17? |
| Standard InChI Key | XQHCREMPTZHZSU-RKNIMWDOSA-N |
| SMILES | CC(=O)N1CCC2=C1C=CC(=C2)N=NC(=C(CCl)O)C(=O)OC |
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